Cas no 1261943-77-4 (2-chloro-4-(5-chloro-2-methoxyphenyl)phenol)

• Product Name: 2-chloro-4-(5-chloro-2-methoxyphenyl)phenol
• CAS No: 1261943-77-4
• MF: C₁₃H₁₀Cl₂O₂
• MW: 269.12330198288
• MDL: MFCD18315705
• CID: 1219272
• PubChem ID: 53221439
• Update Time: 2025-08-05

2-chloro-4-(5-chloro-2-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(5-chloro-2-methoxyphenyl)phenol
• AKOS017557099
• 1261943-77-4
• DTXSID00686080
• 2-Chloro-4-(5-chloro-2-methoxyphenyl)phenol, 95%
• 3,5'-Dichloro-2'-methoxy[1,1'-biphenyl]-4-ol
• MFCD18315705

• MDL： MFCD18315705
• Inchi： 1S/C13H10Cl2O2/c1-17-13-5-3-9(14)7-10(13)8-2-4-12(16)11(15)6-8/h2-7,16H,1H3
• InChI Key： VFMWAUOWLFAMKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC(=C(C=1)Cl)O)OC

Computed Properties

• Exact Mass: 268.0057849g/mol
• Monoisotopic Mass: 268.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-4-(5-chloro-2-methoxyphenyl)phenol

Professional Introduction to 2-chloro-4-(5-chloro-2-methoxyphenyl)phenol (CAS No. 1261943-77-4)

2-chloro-4-(5-chloro-2-methoxyphenyl)phenol, with the CAS number 1261943-77-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of multiple chloro and methoxy substituents makes it a versatile intermediate for further chemical modifications, enabling the synthesis of a wide range of derivatives with distinct biological activities.

The compound's structure consists of a benzene ring substituted at the 2-position with a chlorine atom and at the 4-position with a phenol group that is further modified at the 5-position by another chlorine atom and a methoxy group. This particular arrangement of functional groups imparts specific electronic and steric properties, which are crucial for its reactivity and interaction with biological targets. The 2-chloro and 5-chloro-2-methoxyphenyl substituents are particularly noteworthy, as they can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been a growing interest in developing small molecule inhibitors for various diseases, including cancer, inflammation, and infectious diseases. The scaffold of 2-chloro-4-(5-chloro-2-methoxyphenyl)phenol has shown promise in this context. For instance, studies have demonstrated that structurally similar compounds can act as modulators of enzyme activity and receptor binding. The chloro groups, in particular, have been found to enhance binding interactions by participating in hydrogen bonding or hydrophobic interactions with target proteins.

One of the most exciting areas of research involving 2-chloro-4-(5-chloro-2-methoxyphenyl)phenol is its potential as a precursor for antiviral agents. The combination of electron-withdrawing and electron-donating groups on the aromatic ring can fine-tune the electronic properties of the molecule, making it an effective inhibitor of viral enzymes such as proteases or polymerases. Recent computational studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain viral proteases, which are critical for viral replication.

The synthesis of 2-chloro-4-(5-chloro-2-methoxyphenyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination reactions followed by methylation and phenol formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to introduce the methoxy group efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate compounds and ensuring the final product meets stringent quality standards.

The pharmacological evaluation of 2-chloro-4-(5-chloro-2-methoxyphenyl)phenol has revealed several interesting properties. In vitro studies have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, preclinical studies suggest that it may have anti-inflammatory effects by modulating cytokine production and reducing oxidative stress in immune cells. These findings make it an attractive candidate for further development into a therapeutic drug.

The development of new pharmaceuticals is often hindered by issues related to drug resistance and side effects. However, compounds like 2-chloro-4-(5-chloro-2-methoxyphenyl)phenol offer a promising approach to overcoming these challenges. By designing molecules with specific structural features, researchers can enhance their selectivity for target enzymes or receptors while minimizing off-target effects. This strategy is particularly important in the context of antibiotic resistance, where novel inhibitors are needed to combat pathogenic bacteria that have evolved mechanisms to evade existing treatments.

The future prospects for 2-chloro-4-(5-chloro-2-methoxyphenyl)phenol are bright, with ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Advances in medicinal chemistry and computational modeling are expected to accelerate the discovery process, enabling faster identification of lead compounds for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.